molecular formula C10H15O7- B8562413 4-Ethoxy-2-(2-ethoxy-2-oxoethyl)-2-hydroxy-4-oxobutanoate

4-Ethoxy-2-(2-ethoxy-2-oxoethyl)-2-hydroxy-4-oxobutanoate

Cat. No. B8562413
M. Wt: 247.22 g/mol
InChI Key: FWIQGIQRNBVZEN-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethoxy-2-(2-ethoxy-2-oxoethyl)-2-hydroxy-4-oxobutanoate is a useful research compound. Its molecular formula is C10H15O7- and its molecular weight is 247.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H15O7-

Molecular Weight

247.22 g/mol

IUPAC Name

4-ethoxy-2-(2-ethoxy-2-oxoethyl)-2-hydroxy-4-oxobutanoate

InChI

InChI=1S/C10H16O7/c1-3-16-7(11)5-10(15,9(13)14)6-8(12)17-4-2/h15H,3-6H2,1-2H3,(H,13,14)/p-1

InChI Key

FWIQGIQRNBVZEN-UHFFFAOYSA-M

Canonical SMILES

CCOC(=O)CC(CC(=O)OCC)(C(=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Citric acid and its ethyl esters (mono, di and tri) were quantitatively analyzed on a Hewlett-Packard 1090 HPLC using a reversed phase C18 column (Novapak, 3.9 mm×150 mm) held at 40° C. Water/acetonitrile (ACN) mixtures, buffered at pH=1.3, were used as mobile phase (1.0 ml/min) in a gradient mode (0% ACN (t=0) to 60% ACN (t=20 min) to 90% ACN (t=25 min) to 0% ACN (t=28 min)), and species were quantified by UV detection (Hitachi L400H) at a wavelength of 210 nm. Citric acid (CA) and triethyl citrate (TEC) were identified and quantified by comparing HPLC retention time and peak area with their respective calibration standard. Standards for monoethyl citrate (MEC) and diethyl citrate (DEC) could not be obtained commercially. On a mass basis, the response factor values for CA and MEC were found to be the same; therefore MEC and DEC were each assigned the same response factor value as corresponding to TEC. Using these response factor values, the carbon balance for each reaction sample, based on citric acid and its esters, was in the range of ±10%.
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